Cas no 801213-94-5 (1-Benzothiepin-5(2H)-one,4-amino-3,4-dihydro-7-methyl-(8CI))

• Product name: 1-Benzothiepin-5(2H)-one,4-amino-3,4-dihydro-7-methyl-(8CI)
• CAS No: 801213-94-5
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 712885

1-Benzothiepin-5(2H)-one,4-amino-3,4-dihydro-7-methyl-(8CI) Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin-5(2H)-one,4-amino-3,4-dihydro-7-methyl-
• 1-Benzothiepin-5(2H)-one,4-amino-3,4-dihydro-7-methyl-(8CI)

• Inchi： 1S/C11H13NOS/c1-7-2-3-10-8(6-7)11(13)9(12)4-5-14-10/h2-3,6,9H,4-5,12H2,1H3
• InChI Key： IZVAFVKEUYSUBG-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C)C=C2C(=O)C(N)CC1

Computed Properties

• Exact Mass: 207.072
• Monoisotopic Mass: 207.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4A^2